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Compound of Interest

Compound Name: D-Norleucine-d9

Cat. No.: B12406549

Get Quote

Part 1: Executive Summary & Immediate Action
Status: D-Norleucine-d9 is generally classified as Non-Hazardous according to GHS/OSHA

standards. However, as a deuterated organic compound, it must be handled with "Prudent

Practices in the Laboratory" protocols.

Core Directive: Do NOT dispose of via sanitary sewer (sink) or regular trash.[1] All deuterated

isotopologues must be segregated into the appropriate chemical waste stream to prevent

environmental accumulation and facilitate potential isotope recovery or controlled incineration.

Quick Reference Table: Disposal Routes
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Waste Type State
Primary Disposal
Method

Container Labeling

Pure Substance Solid Solid Chemical Waste

"Non-Regulated

Chemical Waste -

Solid (D-Norleucine-

d9)"

Stock Solutions Liquid
Aqueous/Organic

Waste

"Non-Regulated

Chemical Waste -

Liquid (pH 6-7)"

Contaminated Debris Solid
Solid Hazardous

Waste

"Contaminated Debris

(Gloves/Weigh

Boats)"

Sharps Solid Sharps Container
"Sharps - Chemically

Contaminated"

Part 2: Chemical Profile & Risk Assessment
To effectively manage disposal, one must understand the physicochemical properties that

dictate waste segregation.

Compound: D-Norleucine-d9 (Side-chain-d9) CAS: 203633-11-8 (Generic for labeled variants

may vary) Formula: C₆H₄D₉NO₂ Molecular Weight: ~140.23 g/mol (approx. +9 Da shift from

proteo-Norleucine)

Scientific Rationale for Handling
While the proteo-form (D-Norleucine) is non-toxic, the d9-isotopologue represents a significant

investment and a stable isotope tracer.

Biological Inertness: D-amino acids are generally not metabolized by mammalian enzymes

(proteases), meaning they persist longer in biological waste streams than L-isomers.

Isotope Dilution: Improper disposal into water systems, while not toxic, contributes to

background noise in environmental mass spectrometry studies.
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Chemical Stability: The C-D bond is stronger than the C-H bond (Kinetic Isotope Effect),

making this compound more resistant to oxidative degradation in waste tanks.

Part 3: Disposal Decision Logic
The following workflow illustrates the decision process for segregating D-Norleucine-d9 waste.

Waste Generated

Determine Physical State

Solid Waste Liquid Waste

Is it Pure/Bulk Substance?

Container: Solid Chemical Waste
(Polyethylene/Glass)

Yes (Surplus/Expired)

Container: Contaminated Debris
(Clear Bag/Box)

No (Wipes/Gloves)

Solvent Base?

Aqueous (Buffer/Water)

Water Based

Organic (MeOH/AcN)

Solvent Based

Container: Non-Halogenated
Organic/Aqueous Waste

Do NOT Drain Pour

Click to download full resolution via product page

Figure 1: Decision tree for D-Norleucine-d9 waste segregation. Note that aqueous solutions

are routed to chemical waste, not sanitary sewers, to maintain "cradle-to-grave" tracking.
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Part 4: Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Scenario: Disposal of expired stock or surplus powder.

PPE Requirements: Nitrile gloves, safety glasses, lab coat.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Transfer:

Place the original vial directly into the waste jar if <5g.

If loose powder, carefully transfer using a disposable spatula to avoid dust generation.

Labeling:

Attach a hazardous waste tag (even if non-regulated).

Constituents: "D-Norleucine-d9 (99%)".

Hazard Checkbox: Select "None" or "Irritant" (precautionary).

Storage: Store in the "Solid Waste" satellite accumulation area until EHS pickup.

Protocol B: Liquid Waste (Experimental Residues)
Scenario: Disposal of HPLC effluents or reaction mixtures containing D-Norleucine-d9.

Segregation: Determine if the solvent is halogenated (e.g., DCM) or non-halogenated (e.g.,

Water, Methanol, Acetonitrile). D-Norleucine-d9 is typically used in aqueous or alcoholic

solutions.

Neutralization: Ensure pH is between 5 and 9. (D-Norleucine is zwitterionic; extreme pH may

require neutralization before storage to prevent container degradation).

Collection:
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Pour into the Non-Halogenated Organic/Aqueous Waste carboy.

Critical: Do not mix with oxidizers (e.g., Nitric Acid) as amino acids can react to form NOx

gases.

Rinsing: Triple rinse the experimental glassware with water; collect the first rinse into the

waste container. Subsequent rinses may go down the drain.

Protocol C: Contaminated Packaging
Scenario: Empty vials, weigh boats, and pipettes.

RCRA "Empty" Definition: A container is considered "RCRA Empty" if all wastes have been

removed that can be removed using common practices (pouring/scraping) and less than 3%

by weight remains [1].

Action:

If Empty: Deface the label (mark out the chemical name) and dispose of in Regular Trash

or Glass Waste box.

If Residue Remains: Treat as Solid Chemical Waste (See Protocol A).

Part 5: Regulatory & Safety Framework (E-E-A-T)
Why not the drain?
Although D-Norleucine is not a federally regulated hazardous waste under RCRA (40 CFR 261)

[2], professional scientific integrity mandates that we do not discharge laboratory chemicals into

public water systems.

Mechanism: Wastewater treatment plants are designed to degrade biological waste.

Synthetic D-amino acids (especially deuterated ones) may resist standard biodegradation

timelines, potentially passing through to effluent water [3].

Compliance: Most institutional EHS permits explicitly ban the drain disposal of any chemical

other than salts, sugars, and buffers.
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Emergency Procedures
Spill (Solid): Sweep up carefully to avoid dust.[1][2][3] Place in a bag and label as waste.

Wipe area with wet paper towels.[4]

Spill (Liquid): Absorb with vermiculite or paper towels. Place absorbents in the solid waste

stream.[1]

Eye Contact: Flush with water for 15 minutes.[5][2][6][7] (Standard irritant protocol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. cdhfinechemical.com [cdhfinechemical.com]

4. RCRA | Environmental Health and Safety | Case Western Reserve University [case.edu]

5. fishersci.com [fishersci.com]

6. aldon-chem.com [aldon-chem.com]

7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pdf.benchchem.com/11826/Proper_Disposal_of_Amino_PEG7_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08257~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2004:37:19~~D-(-
https://www.cdhfinechemical.com/images/product/msds/132_116588540_DL-NORLEUCINECASNO-616-06-8MSDS.pdf
https://case.edu/ehs/waste-disposal/chemical-waste/rcra
https://pdf.benchchem.com/11826/Proper_Disposal_of_Amino_PEG7_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08257~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2004:37:19~~D-(-
https://www.aldon-chem.com/sds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.epa.gov/rcra
https://pubchem.ncbi.nlm.nih.gov/compound/456468
https://www.osha.gov/hazcom
https://www.benchchem.com/product/b12406549?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/11826/Proper_Disposal_of_Amino_PEG7_acid_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08257~~PDF~~MTR~~CGV4~~EN~~2026-01-03%2004:37:19~~D-(-
https://www.cdhfinechemical.com/images/product/msds/132_116588540_DL-NORLEUCINECASNO-616-06-8MSDS.pdf
https://case.edu/ehs/waste-disposal/chemical-waste/rcra
https://www.fishersci.com/store/msds?partNumber=AAA10791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.aldon-chem.com/sds/dl-norleucine.pdf
https://pim-resources.coleparmer.com/sds/38362.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [D-Norleucine-d9 Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406549/docs#d-norleucine-d9-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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